Miglustat hydrochloride

• Molecular Formula: C10H22ClNO4
• Molecular Weight: 255.74 g/mol
• InChI: InChI=1S/C10H21NO4.ClH/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12;/h7-10,12-15H,2-6H2,1H3;1H
• InChIKey: QPAFAUYWVZMWPR-UHFFFAOYSA-N

Miglustat Hydrochloride Procurement and Pharmacology

Miglustat hydrochloride (CAS 210110-90-0, MW 255.74, purity ≥98% by HPLC) is the hydrochloride salt of N-butyldeoxynojirimycin (NB-DNJ), an N-alkylated imino sugar that functions as a competitive, reversible inhibitor of ceramide glucosyltransferase (glucosylceramide synthase, GCS) [1]. As a small-molecule substrate reduction therapy (SRT) agent, it is approved for type 1 Gaucher disease (GD1) in adults unsuitable for enzyme replacement therapy (ERT) and for progressive neurological manifestations of Niemann-Pick disease type C (NP-C) in several jurisdictions [1]. The compound is supplied as a lyophilized powder with a defined stoichiometric salt form, enabling reproducible preparation of stock solutions for in vitro and in vivo research applications .

1

CNS-penetrant glucosylceramide synthase (GCS) inhibitor for neurological glycosphingolipid storage disease models

2

Dual GCS / GBA2 target engagement supports glycoprotein processing and antiviral research

3

Hydrochloride salt with defined stoichiometry for reproducible stock solution preparation

• [1] DailyMed. ZAVESCA (miglustat) capsule, for oral use. FDA Prescribing Information. Updated April 20, 2023. NDC 66215-201-15. View Source

Miglustat Hydrochloride vs. Eliglustat: Key Differences

Miglustat hydrochloride and eliglustat are both glucosylceramide synthase inhibitors, yet they exhibit fundamentally different physicochemical, pharmacokinetic, and target-selectivity profiles that preclude interchangeable use. Eliglustat, a ceramide analogue, is a P-glycoprotein (MDR1) substrate and is actively effluxed at the blood-brain barrier, resulting in negligible central nervous system (CNS) exposure [1]. In contrast, miglustat hydrochloride achieves steady-state cerebrospinal fluid (CSF) concentrations of 31.4–67.2% of plasma levels, confirming meaningful CNS distribution [2]. Furthermore, miglustat inhibits both GCS (IC50 32 μM) and β-glucosidase 2 (GBA2, IC50 81 μM), whereas eliglustat is a more potent (IC50 24 nM) but target-restricted GCS inhibitor with no GBA2 activity . These differences translate into distinct clinical utility: miglustat hydrochloride is approved for the neurological manifestations of NP-C, an indication for which eliglustat is unsuitable due to lack of brain penetration [1]. Procurement decisions predicated solely on in-class GCS inhibition potency risk selecting a compound that is biologically inactive in CNS-relevant models.

Target Compound

Miglustat HCl

Quantified CNS penetration (CSF:plasma 31–67%); dual GCS/GBA2 inhibition

In-Class Alternative

Eliglustat

P-glycoprotein substrate; negligible CNS exposure; GCS-selective, no GBA2 activity

CNS disease models: eliglustat cannot substitute due to blood-brain barrier efflux

Glycoprotein processing / antiviral research: eliglustat lacks α-glucosidase and GBA2 inhibition

Free base form: may differ in stoichiometry and long-term stability documentation

• [1] Shayman JA, Larsen SD. The development and use of small molecule inhibitors of glycosphingolipid metabolism for lysosomal storage diseases. J Lipid Res. 2014;55(7):1215-1225. doi:10.1194/jlr.R047167. View Source
• [2] DailyMed. ZAVESCA (miglustat) capsule, for oral use. FDA Prescribing Information. Section 12.3 Pharmacokinetics — Distribution. Updated April 20, 2023. View Source

Miglustat Hydrochloride Quantitative Evidence

CNS Bioavailability: Miglustat vs. Eliglustat

Miglustat hydrochloride achieves measurable and therapeutically relevant CNS exposure, while eliglustat is excluded from the brain. At steady state, the concentration of miglustat in the cerebrospinal fluid (CSF) of human subjects reached 31.4–67.2% of the concurrent plasma concentration, directly confirming blood-brain barrier permeability [1]. Eliglustat, by contrast, is recognized as a substrate by the P-glycoprotein (MDR1) efflux transporter and does not accumulate in brain tissue, a limitation explicitly noted in the property-based design literature for GCS inhibitors [2]. This CNS exclusion of eliglustat has been corroborated in murine models where intraperitoneal administration of eliglustat tartrate produced no measurable decrease in brain glucosylceramide content, whereas brain-penetrant analogs did [2].

CNS Bioavailability

Head-to-head

CSF:plasma ratio 31.4–67.2% vs negligible CNS exposure

Supports CNS model endpoint interpretation

Eliglustat excluded by P-glycoprotein efflux

Evidence Dimension	Cerebrospinal fluid (CSF)-to-plasma concentration ratio at steady state (human)
Target Compound Data	CSF concentration 31.4–67.2% of plasma concentration (miglustat, n=6 non-Gaucher patients)
Comparator Or Baseline	Eliglustat: no measurable CNS accumulation; actively effluxed by P-glycoprotein (MDR1) at the blood-brain barrier
Quantified Difference	Miglustat achieves 31.4–67.2% CSF penetration; eliglustat exhibits negligible CNS exposure (qualitatively absent)
Conditions	Human subjects at steady-state dosing; CSF sampling in six non-Gaucher patients for miglustat [1]; P-glycoprotein substrate recognition confirmed in MDCK-MDR1 cell monolayer assays for eliglustat [2]

Why This Matters

For any research program targeting neurological manifestations of glycosphingolipid storage diseases or requiring CNS-active GCS inhibition, miglustat hydrochloride is the only procurement-relevant GCS inhibitor with clinically quantified human brain penetration data; eliglustat is unsuitable for CNS applications.

• [1] DailyMed. ZAVESCA (miglustat) capsule, for oral use. FDA Prescribing Information. Section 12.3 Pharmacokinetics — Distribution. Updated April 20, 2023. View Source
• [2] Larsen SD, Wilson MW, Abe A, et al. Property-based design of a glucosylceramide synthase inhibitor that reduces glucosylceramide in the brain. J Lipid Res. 2012;53(2):282-291. doi:10.1194/jlr.M021303. View Source

NP-C Miglustat RCT: HSEM Improvement

In a 12-month randomized controlled trial (ISRCTN26761144), 29 adult/juvenile NP-C patients (≥12 years) were randomized to miglustat 200 mg TID (n=20) or standard care (n=9). The primary endpoint — horizontal saccadic eye movement (HSEM) velocity, an objective oculomotor biomarker correlated with disease progression — improved in miglustat-treated patients relative to standard care. The difference reached statistical significance when patients receiving benzodiazepines (a known HSEM confounder) were excluded (p=0.028) [1]. Secondary endpoints including swallowing capacity improvement, stable auditory acuity, and slower deterioration in ambulatory index were also observed in the miglustat group. Children (<12 years, n=12, all receiving miglustat adjusted for body surface area) showed HSEM velocity improvement of similar magnitude at 12 months [1]. This remains the only randomized controlled study providing direct comparator evidence for any pharmacological intervention in NP-C to date.

NP-C RCT Endpoint

Head-to-head

HSEM velocity improvement p=0.028 vs standard care

Reported endpoint context in 12-month trial

Excluding benzodiazepine users

Evidence Dimension	Change in horizontal saccadic eye movement (HSEM) velocity — primary endpoint — from baseline to 12 months
Target Compound Data	Miglustat 200 mg TID: statistically significant improvement in HSEM velocity (p=0.028 vs standard care when benzodiazepine users excluded); improvements also in swallowing capacity, auditory acuity, and ambulatory index
Comparator Or Baseline	Standard care (no pharmacological disease-modifying intervention): corresponding deterioration or no improvement in HSEM velocity and other neurological markers
Quantified Difference	Statistically significant difference (p=0.028) favoring miglustat over standard care on the primary endpoint
Conditions	Randomized, controlled, 12-month trial; 29 patients ≥12 years (miglustat n=20, standard care n=9); 12 pediatric patients <12 years in separate open-label cohort; two-site study (Columbia University, USA and Royal Manchester Children's Hospital, UK)

Why This Matters

This is the only randomized controlled evidence supporting any drug for the neurological manifestations of NP-C. For clinical research or translational programs in NP-C, miglustat hydrochloride is the sole GCS inhibitor with prospective RCT-derived efficacy data against a standard-care comparator.

• [1] Patterson MC, Vecchio D, Prady H, Abel L, Wraith JE. Miglustat for treatment of Niemann-Pick C disease: a randomised controlled study. Lancet Neurol. 2007;6(9):765-772. doi:10.1016/S1474-4422(07)70194-1. PMID: 17689147. View Source

GD1 Biomarkers: Miglustat, Eliglustat, ERT

In a retrospective comparative study of 17 GD1 patients (n=6 eliglustat, n=9 miglustat, n=4 ERT), plasma biomarkers of disease burden were quantified after 2 years of treatment. In treatment-naïve patients, median reductions in chitotriosidase were 89% (range 77–98) for eliglustat, 88% (78–92) for ERT, and 37% (29–46) for miglustat. Corresponding reductions in CCL18 were 73% (63–78), 54% (43–86), and 10% (3–18); reductions in glucosylsphingosine were 86% (78–93), 78% (65–91), and 48% (46–50) [1]. Plasma glucosylceramide in eliglustat-treated patients reached values below the normal range established from 20 healthy controls, an effect not observed with miglustat. In patients switched from ERT to oral therapy, biochemical markers decreased or stabilized with eliglustat (n=2) but showed a lesser response with miglustat (n=7) [1]. This study establishes that miglustat hydrochloride provides a measurable but quantitatively smaller biochemical response compared to eliglustat and ERT in GD1.

GD1 Biomarker Response

Head-to-head

Chitotriosidase reduction: 37% vs 89% (eliglustat) and 88% (ERT)

Peripheral biochemical response context

At 2 years in treatment-naïve GD1 patients

Evidence Dimension	Median percent reduction in plasma chitotriosidase, CCL18, and glucosylsphingosine after 2 years of treatment in treatment-naïve GD1 patients
Target Compound Data	Miglustat: chitotriosidase −37% (range 29–46), CCL18 −10% (3–18), glucosylsphingosine −48% (46–50) (n=9)
Comparator Or Baseline	Eliglustat: chitotriosidase −89% (77–98), CCL18 −73% (63–78), glucosylsphingosine −86% (78–93) (n=6). ERT (imiglucerase, median 60 U/kg/month): chitotriosidase −88% (78–92), CCL18 −54% (43–86), glucosylsphingosine −78% (65–91) (n=4)
Quantified Difference	For chitotriosidase: miglustat response is 52 percentage points lower than eliglustat and 51 points lower than ERT. For glucosylsphingosine: miglustat response is 38 and 30 percentage points lower, respectively.
Conditions	Retrospective cohort; plasma biomarkers measured by standardized assays (chitotriosidase by fluorogenic substrate, CCL18 by ELISA, glucosylsphingosine by LC-MS/MS); healthy control reference range from n=20 subjects

Why This Matters

This three-way comparison enables evidence-based procurement decisions: miglustat hydrochloride is indicated when ERT is not an option (per label) and when CNS penetration is required; eliglustat provides superior biochemical control in GD1 but lacks CNS access.

• [1] Smid BE, Ferraz MJ, Verhoek M, et al. Biochemical response to substrate reduction therapy versus enzyme replacement therapy in Gaucher disease type 1 patients. Orphanet J Rare Dis. 2016;11:33. doi:10.1186/s13023-016-0413-3. PMID: 27008851. View Source

GCS Inhibition and Selectivity: Miglustat vs. Eliglustat

Miglustat hydrochloride inhibits ceramide glucosyltransferase (GCS) with an IC50 of 32 μM for the rat recombinant enzyme, and also inhibits β-glucosidase 2 (GBA2) with an IC50 of 81 μM [1]. In contrast, eliglustat inhibits GCS with an IC50 of 24 nM in cell-based assays (K562 cells, GM1 surface presentation), making it approximately 1,333-fold more potent than miglustat against GCS in enzymatic assays, and it shows no measurable inhibition of intestinal glycosidases at therapeutic concentrations [2]. Miglustat's additional activity against GBA2 and endoplasmic reticulum α-glucosidases I and II (IC50 values in the low micromolar range) contributes to its broader pharmacological profile, including rescue of trafficking-deficient CFTR mutants (F508del-CFTR) in human airway epithelial cells . This broader target engagement profile underlies both the distinguishing side-effect spectrum of miglustat (89–100% diarrhea incidence in clinical use) and its unique utility in applications beyond Gaucher disease, such as cystic fibrosis research and broad-spectrum antiviral screening .

Target Engagement

Cross-study

GCS IC50 32 μM; GBA2 IC50 81 μM

Supports dual-target pathway study fit

Eliglustat GCS IC50 24 nM, GBA2 inactive

Evidence Dimension	Inhibitory potency against glucosylceramide synthase (GCS) and secondary target engagement
Target Compound Data	Miglustat hydrochloride: GCS IC50 = 32 μM (rat recombinant enzyme); GBA2 IC50 = 81 μM; also inhibits α-glucosidase I and II [1]
Comparator Or Baseline	Eliglustat: GCS IC50 = 24 nM (human K562 cell assay, GM1 surface presentation); no inhibition of GBA2 or intestinal glycosidases [2]
Quantified Difference	Eliglustat is approximately 1,333-fold more potent against GCS than miglustat (24 nM vs 32,000 nM). Miglustat additionally inhibits GBA2 (IC50 81 μM) and α-glucosidases, targets not engaged by eliglustat.
Conditions	Rat recombinant ceramide glucosyltransferase enzyme assay for miglustat [1]; human K562 chronic myeloid leukemia cells for eliglustat GM1 surface presentation assay

Why This Matters

Procurement decisions must account for the trade-off between GCS inhibitory potency (eliglustat is >1,000-fold more potent) and target selectivity breadth (miglustat engages additional enzymes relevant to glycoprotein processing and antiviral research). Miglustat hydrochloride is the appropriate choice when GBA2 inhibition, iminosugar-based chaperone activity, or antiviral mechanisms are within the experimental scope.

• [1] Cayman Chemical / Univ-Bio. N-Butyldeoxynojirimycin (hydrochloride) Product Information. IC50 values: 32 μM (UDP-glucose ceramide glucosyltransferase), 81 μM (β-glucosidase 2) for rat recombinant enzymes. CAS 210110-90-0. View Source
• [2] Shayman JA, Larsen SD. The development and use of small molecule inhibitors of glycosphingolipid metabolism for lysosomal storage diseases. J Lipid Res. 2014;55(7):1215-1225. Characterization of eliglustat inhibitory activity — more potent and selective than miglustat. View Source

Miglustat Hydrochloride Salt: Stability and Solubility

Miglustat hydrochloride is supplied as a lyophilized powder with ≥98% purity (HPLC), molecular weight 255.74 g/mol, and defined stoichiometry (C10H21NO4·HCl) [1]. In lyophilized form stored desiccated at −20°C, the compound is stable for 36 months; in aqueous or DMSO solution at −20°C, it retains potency for 3 months with aliquoting to avoid freeze/thaw degradation [2]. Aqueous solubility reaches 19.18 mg/mL (75 mM) at 25°C in water and DMSO, enabling preparation of concentrated stock solutions for in vitro assays . In contrast, the free base form (CAS 72599-27-0, MW 219.28) lacks the defined stoichiometry and long-term stability documentation of the hydrochloride salt in publicly available vendor technical datasheets. For procurement purposes, the hydrochloride salt provides batch-to-batch consistency in molar concentration calculations — a critical consideration when reproducible dosing across multi-year research programs is required.

Salt Stability

Specification review

≥98% purity; 36-month lyophilized stability at −20°C

Lot-to-lot molar consistency for multi-year studies

Free base stability documentation varies

Evidence Dimension	Lyophilized powder stability, purity specification, and aqueous solubility for stock solution preparation
Target Compound Data	Miglustat hydrochloride: purity ≥98% (HPLC), MW 255.74, solubility 19.18 mg/mL (75 mM) in water and DMSO, lyophilized stability 36 months at −20°C desiccated [2]
Comparator Or Baseline	Miglustat free base (CAS 72599-27-0, MW 219.28): solubility reported as 75 mM in water and DMSO (approximately 16.5 mg/mL); vendor stability documentation is less standardized across suppliers. Class-level inference: free base forms of imino sugars generally exhibit greater hygroscopicity and reduced long-term storage consistency compared to hydrochloride salts.
Quantified Difference	Hydrochloride salt: 36-month lyophilized shelf life with documented vendor specification sheets. Free base: no standardized 36-month stability claim identified across comparable vendor datasheets.
Conditions	Storage at −20°C desiccated (lyophilized powder); solution stability assessed at −20°C; solubility measured at 25°C

Why This Matters

For procurement spanning multi-year research programs, the documented 36-month lyophilized stability and defined stoichiometry of miglustat hydrochloride reduce the risk of potency loss and ensure molar concentration accuracy across experiments, a practical advantage over the free base form.

• [1] Hoelzel-Biotech. Miglustat hydrochloride Product Datasheet. Purity: >98% (HPLC). MW: 255.74. CAS 210110-90-0. View Source
• [2] Adooq Bioscience. Miglustat hydrochloride Datasheet. Cat. No. A12797. Storage: lyophilized at −20°C, stable for 36 months; in solution at −20°C, use within 3 months. CAS 210110-90-0. View Source

Miglustat Hydrochloride Application Scenarios

CNS-Penetrant SRT in NP-C Models

Miglustat hydrochloride is the only GCS inhibitor with both quantified human CNS penetration (CSF:plasma ratio 31.4–67.2%) and randomized controlled trial evidence for neurological endpoint improvement in NP-C (HSEM velocity, p=0.028 vs standard care) [1][2]. For academic or industry programs using NPC1/NPC2 cellular models, transgenic mice, or clinical biomarker studies targeting neurological glycosphingolipid storage, miglustat hydrochloride is the evidence-supported procurement choice. Eliglustat cannot substitute in these applications due to its exclusion from the CNS by P-glycoprotein efflux [3].

GD1 Research: ERT Contraindication or CNS Involvement

Although miglustat hydrochloride produces a quantitatively smaller biochemical response than eliglustat or ERT in GD1 (chitotriosidase reduction 37% vs 89% and 88%, respectively at 2 years), it remains indicated for patients in whom ERT is not an option [4]. Research programs exploring oral SRT in GD1 patient-derived macrophages, or investigating the role of GBA2 inhibition as a disease modifier in Gaucher pathology, benefit from miglustat's dual GCS/GBA2 inhibitory profile . Procurement for GD1 research should weigh the CNS access advantage against the lower peripheral biochemical potency.

Broad-Spectrum Antiviral & Glycoprotein Processing

Miglustat hydrochloride's inhibition of endoplasmic reticulum α-glucosidases I and II, coupled with its activity against HIV-1 (IC50 282 μM) and HIV-2 (IC50 211 μM) in PBMC-based assays, supports its use as a tool compound in host-targeted antiviral research . The compound also rescues trafficking-deficient F508del-CFTR in human airway epithelial cells via ER α-glucosidase inhibition [5]. These applications are unique to the iminosugar chemotype and are not recapitulated by the ceramide-analogue GCS inhibitor eliglustat, which lacks α-glucosidase inhibitory activity [3].

Long-Term Preclinical Studies: Stability & Stoichiometry

For multi-year rodent efficacy studies, chronic dosing protocols in large animal models, or longitudinal in vitro experiments, the 36-month lyophilized stability of miglustat hydrochloride at −20°C and its defined hydrochloride salt stoichiometry (MW 255.74, enabling precise molar dosing calculations) provide procurement-level advantages over the free base [5]. The documented solubility of 19.18 mg/mL (75 mM) in both water and DMSO facilitates flexible formulation design for oral gavage, intraperitoneal injection, or cell culture applications .

Application

Selection Property

Validation Focus

CNS-penetrant SRT in NP-C models

Quantified human CSF-to-plasma ratio

NPC1/NPC2 model endpoint monitoring

GD1 research with ERT contraindication

Oral GCS/GBA2 dual inhibition

Peripheral biomarker reduction context

Broad-spectrum antiviral screening

ER α-glucosidase I/II inhibition

Host-targeted antiviral assay context

Long-term preclinical studies

36-month lyophilized stability

Molar dosing accuracy across batches

• [1] DailyMed. ZAVESCA (miglustat) capsule, for oral use. FDA Prescribing Information. Section 12.3 — Distribution: CSF concentration 31.4–67.2% of plasma. View Source
• [2] Patterson MC, Vecchio D, Prady H, Abel L, Wraith JE. Miglustat for treatment of Niemann-Pick C disease: a randomised controlled study. Lancet Neurol. 2007;6(9):765-772. doi:10.1016/S1474-4422(07)70194-1. PMID: 17689147. View Source
• [3] Larsen SD, Wilson MW, Abe A, et al. Property-based design of a glucosylceramide synthase inhibitor that reduces glucosylceramide in the brain. J Lipid Res. 2012;53(2):282-291. doi:10.1194/jlr.M021303. View Source
• [4] Smid BE, Ferraz MJ, Verhoek M, et al. Biochemical response to substrate reduction therapy versus enzyme replacement therapy in Gaucher disease type 1 patients. Orphanet J Rare Dis. 2016;11:33. doi:10.1186/s13023-016-0413-3. PMID: 27008851. View Source
• [5] Adooq Bioscience. Miglustat hydrochloride Datasheet. Cat. No. A12797. Lyophilized stability: 36 months at −20°C desiccated. CAS 210110-90-0. View Source